Propyl {[6-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}acetate

• Molecular Formula: C17H15ClN2O2S
• Molecular Weight: 346.8 g/mol
• IUPAC Name: propyl 2-[6-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanylacetate
• InChI: InChI=1S/C17H15ClN2O2S/c1-2-9-22-16(21)11-23-17-13(10-19)5-8-15(20-17)12-3-6-14(18)7-4-12/h3-8H,2,9,11H2,1H3
• InChI Key: XSXYJRAGMMLJDD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)CSC1=C(C=CC(=N1)C2=CC=C(C=C2)Cl)C#N

Description

PROPYL 2-{[6-(4-CHLOROPHENYL)-3-CYANOPYRIDIN-2-YL]SULFANYL}ACETATE is a complex organic compound characterized by its unique structure, which includes a chlorophenyl group, a cyanopyridinyl group, and a sulfanyl acetate moiety

Preparation Methods

The synthesis of PROPYL 2-{[6-(4-CHLOROPHENYL)-3-CYANOPYRIDIN-2-YL]SULFANYL}ACETATE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyridinyl Intermediate: The initial step involves the synthesis of the 6-(4-chlorophenyl)-3-cyanopyridin-2-yl intermediate through a series of reactions, including nitration, reduction, and cyclization.

Introduction of the Sulfanyl Group: The intermediate is then reacted with a suitable thiol reagent under controlled conditions to introduce the sulfanyl group.

Esterification: Finally, the compound undergoes esterification with propyl acetate to form the desired product.

Industrial production methods may involve optimization of these steps to enhance yield and purity, including the use of catalysts and specific reaction conditions to streamline the process.

Chemical Reactions Analysis

PROPYL 2-{[6-(4-CHLOROPHENYL)-3-CYANOPYRIDIN-2-YL]SULFANYL}ACETATE undergoes various chemical reactions, including: